Cas no 55615-14-0 (2,5-Cyclohexadiene-1,4-dione, 2,5-bis(3,4-dimethoxyphenyl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(3,4-dimethoxyphenyl)-
• CAS No: 55615-14-0
• MF: C₂₂H₂₀O₆
• MW: 380.390606880188
• CID: 351380
• PubChem ID: 12216252
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2,5-bis(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(3,4-dimethoxyphenyl)-
• 2,5-bis(3,4-dimethoxyphenyl)cyclohexa-2,5-diene-1,4-dione
• DTXSID50480873
• 55615-14-0

• Inchi： 1S/C22H20O6/c1-25-19-7-5-13(9-21(19)27-3)15-11-18(24)16(12-17(15)23)14-6-8-20(26-2)22(10-14)28-4/h5-12H,1-4H3
• InChI Key： KQDLKKAPRMJTBX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC(C(=CC1=O)C1C=CC(=C(C=1)OC)OC)=O)OC

Computed Properties

• Exact Mass: 380.126
• Monoisotopic Mass: 380.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06